Cas no 120095-48-9 (4-methyl-1,3,2λ<sup>2</sup>-benzodioxaborole)

4-methyl-1,3,2λ<sup>2</sup>-benzodioxaborole structure
120095-48-9 structure
Product Name:4-methyl-1,3,2λ<sup>2</sup>-benzodioxaborole
CAS No:120095-48-9
MF:C7H6BO2
MW:132.93234205246
CID:2616948
PubChem ID:67611142
Update Time:2025-04-21

4-methyl-1,3,2λ<sup>2</sup>-benzodioxaborole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1,3,2λ<sup>2</sup>-benzodioxaborole
    • 4-Methyl-2H-1,3,2-benzodioxaborol-2-yl
    • SCHEMBL8518760
    • DTXSID30737539
    • 120095-48-9
    • Inchi: 1S/C7H6BO2/c1-5-3-2-4-6-7(5)10-8-9-6/h2-4H,1H3
    • InChI Key: JKVVJLQZSNHQLN-UHFFFAOYSA-N
    • SMILES: O1[B]OC2=CC=CC(C)=C12 |^1:1|

Computed Properties

  • Exact Mass: 133.0460846Da
  • Monoisotopic Mass: 133.0460846Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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